Cas no 203662-61-7 (6-Tert-butyl 2-methyl 6-azaspiro[3.4]octane-2,6-dicarboxylate)

• Product Name: 6-Tert-butyl 2-methyl 6-azaspiro[3.4]octane-2,6-dicarboxylate
• CAS No: 203662-61-7
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• MDL: MFCD28501606
• CID: 2094408
• PubChem ID: 23565435
• Update Time: 2025-07-23

6-Tert-butyl 2-methyl 6-azaspiro[3.4]octane-2,6-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 6-tert-Butyl 2-methyl 6-azaspiro[3.4]octane-2,6-dicarboxylate
• AK171268
• 2-Methyl-6-boc-6-azaspiro[3.4] octane-2-carboxylate
• 6-O-tert-butyl 2-O-methyl 6-azaspiro[3.4]octane-2,6-dicarboxylate
• 6-Azaspiro[3.4]octane-2,6-dicarboxylic acid, 6-(1,1-dimethylethyl) 2-methyl ester
• P14786
• PB48845
• CS-0050146
• SCHEMBL20066205
• 203662-61-7
• 6-tert-butyl2-methyl6-azaspiro[3.4]octane-2,6-dicarboxylate
• AS-73810
• AKOS025289757
• SY097984
• MFCD28501606
• Methyl 6-Boc-6-azaspiro[3.4]octane-2-carboxylate
• 6-Tert-butyl 2-methyl 6-azaspiro[3.4]octane-2,6-dicarboxylate

• MDL： MFCD28501606
• Inchi： 1S/C14H23NO4/c1-13(2,3)19-12(17)15-6-5-14(9-15)7-10(8-14)11(16)18-4/h10H,5-9H2,1-4H3
• InChI Key： USXOUCHGCDBQPX-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC2(CN(C(=O)OC(C)(C)C)CC2)C1)=O

Computed Properties

• Exact Mass: 269.16270821g/mol
• Monoisotopic Mass: 269.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• XLogP3: 1.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on 6-Tert-butyl 2-methyl 6-azaspiro[3.4]octane-2,6-dicarboxylate

Comprehensive Overview of 6-Tert-butyl 2-methyl 6-azaspiro[3.4]octane-2,6-dicarboxylate (CAS No. 203662-61-7)

The compound 6-Tert-butyl 2-methyl 6-azaspiro[3.4]octane-2,6-dicarboxylate (CAS No. 203662-61-7) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This spirocyclic compound is characterized by its unique structural framework, which combines a 6-azaspiro[3.4]octane core with tert-butyl and methyl ester functionalities. Such structural features make it a valuable intermediate in the synthesis of complex molecules, particularly those targeting central nervous system (CNS) disorders and neurodegenerative diseases, which are currently among the most searched topics in biomedical research.

In recent years, the demand for spirocyclic compounds like 6-Tert-butyl 2-methyl 6-azaspiro[3.4]octane-2,6-dicarboxylate has surged due to their potential applications in drug discovery. These compounds are often explored for their ability to modulate G-protein-coupled receptors (GPCRs) and ion channels, which are critical targets for treating conditions such as Parkinson's disease, Alzheimer's disease, and chronic pain. The spirocyclic scaffold provides a rigid three-dimensional structure that can enhance binding affinity and selectivity, making it a preferred choice for structure-activity relationship (SAR) studies.

The synthesis of 6-Tert-butyl 2-methyl 6-azaspiro[3.4]octane-2,6-dicarboxylate typically involves multi-step organic reactions, including cyclization, esterification, and protection-deprotection strategies. Researchers often employ asymmetric catalysis to achieve high enantiomeric purity, a critical factor in developing chiral drugs. The compound's CAS No. 203662-61-7 serves as a unique identifier in chemical databases, facilitating its retrieval in high-throughput screening (HTS) and virtual screening campaigns.

From an industrial perspective, 6-Tert-butyl 2-methyl 6-azaspiro[3.4]octane-2,6-dicarboxylate is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, pharmaceutical companies are increasingly adopting atom-economical and catalytic processes to minimize waste and reduce the ecological footprint of drug production. This aligns with the broader trend of ESG (Environmental, Social, and Governance) compliance, a hot topic in corporate and scientific communities alike.

Another area of interest is the compound's potential role in bioisosteric replacement, a strategy widely used in lead optimization. By replacing traditional functional groups with spirocyclic motifs, researchers can improve the metabolic stability and bioavailability of drug candidates. This approach has been particularly relevant in the development of next-generation therapeutics for oncology and immunology, as evidenced by the rising number of related patents and publications.

In summary, 6-Tert-butyl 2-methyl 6-azaspiro[3.4]octane-2,6-dicarboxylate (CAS No. 203662-61-7) represents a versatile and scientifically significant compound with broad applications in modern drug discovery. Its unique spirocyclic architecture, combined with its relevance to CNS research and sustainable chemistry, makes it a subject of ongoing investigation and innovation. As the pharmaceutical industry continues to evolve, compounds like this will undoubtedly play a pivotal role in addressing some of the most pressing health challenges of our time.